Cas no 16778-09-9 (Benzenebutanoic acid, g,g-diphenyl-)

Benzenebutanoic acid, g,g-diphenyl- structure
16778-09-9 structure
Product Name:Benzenebutanoic acid, g,g-diphenyl-
CAS No:16778-09-9
MF:C22H20O2
MW:316.393006324768
CID:232458
PubChem ID:270495
Update Time:2025-04-19

Benzenebutanoic acid, g,g-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, g,g-diphenyl-
    • 4,4,4-triphenylbutanoic acid
    • 1-Carboxy-3,3,3-triphenyl-propan
    • 4,4,4-Triphenyl-buttersaeure
    • 4,4,4-triphenyl-butyric acid
    • 4.4.4-Triphenyl-buttersaeure
    • AC1L6OQ8
    • AC1Q5VTI
    • AG-K-24305
    • AR-1F7552
    • CTK4D2758
    • NSC112938
    • SureCN5329346
    • NCI60_000291
    • DTXSID10296977
    • CHEMBL2002466
    • NSC-112938
    • 16778-09-9
    • SCHEMBL5329346
    • Inchi: 1S/C22H20O2/c23-21(24)16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H,16-17H2,(H,23,24)
    • InChI Key: UGHIPOMCWKJUAO-UHFFFAOYSA-N
    • SMILES: OC(CCC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 316.1464
  • Monoisotopic Mass: 316.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 4.88580
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